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Compound of Interest

Compound Name:
4-tert-Octylphenol

monoethoxylate-13C6

Cat. No.: B565140 Get Quote

Technical Guide: 4-tert-Octylphenol
monoethoxylate-13C6
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of 4-tert-
Octylphenol monoethoxylate-13C6, including its certificate of analysis information, detailed

experimental protocols for its quantification, and an examination of the biological signaling

pathways affected by its unlabeled analogue, 4-tert-Octylphenol.

Certificate of Analysis Data
4-tert-Octylphenol monoethoxylate-13C6 is a stable isotope-labeled compound primarily

utilized as an internal standard in analytical chemistry for the accurate quantification of 4-tert-

Octylphenol monoethoxylate in various matrices.[1] Below is a summary of its key analytical

and physical data.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name
2-[4-(2,4,4-trimethylpentan-2-yl)(1,2,3,4,5,6-

¹³C₆)cyclohexa-1,3,5-trien-1-yl]oxyethanol

CAS Number 1173019-48-1[2]

Unlabeled CAS Number 2315-67-5[2]

Molecular Formula ¹³C₆C₁₀H₂₆O₂[2]

Molecular Weight 256.33 g/mol [2]

Purity >95% (as determined by HPLC)[2]

Product Format Neat or in solution (e.g., acetone)

Storage Temperature +4°C or -20°C depending on the format[2][3]

Isotope Labeling Carbon-13 (¹³C)[2]

Experimental Protocols
The primary application of 4-tert-Octylphenol monoethoxylate-13C6 is as an internal

standard in chromatographic methods for the detection and quantification of 4-tert-octylphenol

and its ethoxylates. These compounds are known endocrine disruptors and environmental

contaminants. The following are representative protocols for their analysis.

This method is suitable for the analysis of 4-tert-octylphenol in aqueous samples such as urine

or environmental water.[4][5]

Sample Preparation: Solid-Phase Extraction (SPE)

Sample Pre-treatment: For biological samples like urine, enzymatic hydrolysis is performed

to deconjugate the analytes.[4][5] The sample is then acidified.

SPE Cartridge Conditioning: An SPE cartridge (e.g., Oasis HLB) is conditioned sequentially

with methanol and acidified water.[6]

Sample Loading: The pre-treated sample, spiked with 4-tert-Octylphenol monoethoxylate-
13C6 internal standard, is loaded onto the conditioned SPE cartridge.[6]
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Washing: The cartridge is washed to remove interferences.

Elution: The analytes and the internal standard are eluted with an appropriate solvent, such

as methanol or dichloromethane.[6]

Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and

reconstituted in a mobile phase-compatible solvent.

LC-MS/MS Conditions

LC System: A high-performance liquid chromatography (HPLC) system.

Column: A C8 or C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C8, 5 µm, 4.6 x 50

mm).[4]

Mobile Phase: A gradient of acetonitrile and water is commonly used.[4]

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization

(ESI) source, operated in negative ion mode.[5]

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific

precursor-to-product ion transitions for both the analyte and the ¹³C₆-labeled internal

standard.

This method is suitable for the analysis of 4-tert-octylphenol in various biological and

environmental samples.[7]

Sample Preparation

Extraction: Analytes are extracted from the sample matrix using a solvent such as

acetonitrile. Lipids can be removed by a hexane-acetonitrile partition.[7]

Internal Standard Spiking: 4-tert-Octylphenol monoethoxylate-13C6 is added to the

extract.

Cleanup: The extract is cleaned up using a sorbent like Florisil in a column chromatography

setup.[7]
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Derivatization (Optional but Recommended): To improve volatility and thermal stability, the

extract is derivatized, for example, by silylation.

Concentration: The cleaned and derivatized extract is concentrated before injection.

GC-MS Conditions

GC System: A gas chromatograph with a suitable capillary column (e.g., a non-polar or

medium-polarity column).

Injection: Splitless injection is typically used for trace analysis.

Carrier Gas: Helium.

Oven Temperature Program: A temperature gradient is used to separate the analytes.

Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

Detection: Selected Ion Monitoring (SIM) is employed to monitor characteristic ions of the

analyte and the internal standard for sensitive and selective quantification.[7]

Signaling Pathways and Biological Effects of 4-tert-
Octylphenol
As a ¹³C-labeled internal standard, 4-tert-Octylphenol monoethoxylate-13C6 is not intended

for biological studies. However, its unlabeled counterpart, 4-tert-octylphenol, is a well-

documented endocrine-disrupting chemical that primarily exerts its effects by mimicking

estrogen.[8][9]

4-tert-Octylphenol is a xenoestrogen that can bind to estrogen receptors (ERα and ERβ),

initiating a signaling cascade that is normally triggered by endogenous estrogens like estradiol.

[8] This can lead to the disruption of normal endocrine function.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10080655/
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23557686/
https://pubmed.ncbi.nlm.nih.gov/30460491/
https://pubmed.ncbi.nlm.nih.gov/23557686/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm
Nucleus

4-tert-Octylphenol

Estrogen Receptor (ER)

Binding
ER Dimer

DimerizationHeat Shock Proteins

ER-HSP Complex

Dissociation

Estrogen Response
Element (ERE)

Binding to DNA
Gene Transcription

Activation
mRNA Protein Synthesis

(Biological Effects)

Click to download full resolution via product page

Caption: Estrogen receptor signaling pathway disrupted by 4-tert-Octylphenol.

The following diagram illustrates a typical workflow for the analysis of 4-tert-octylphenol in a

biological matrix using its ¹³C₆-labeled internal standard.
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Caption: General experimental workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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